Cas no 19594-21-9 (Benzene, 1-(2-ethoxyethoxy)-4-nitro-)

• Product Name: Benzene, 1-(2-ethoxyethoxy)-4-nitro-
• CAS No: 19594-21-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• MDL: MFCD00458303
• CID: 1388150
• PubChem ID: 3619223
• Update Time: 2025-07-19

Benzene, 1-(2-ethoxyethoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-ethoxyethoxy)-4-nitro-
• 1-n-ethoxy-2-(4-nitrophenoxy)-ethane
• 1-(2-ethoxyethoxy)-4-nitrobenzene
• ALBB-032750
• SCHEMBL11271645
• LS-12226
• MFCD00458303
• 19594-21-9
• AKOS021983958

• MDL： MFCD00458303
• Inchi： 1S/C10H13NO4/c1-2-14-7-8-15-10-5-3-9(4-6-10)11(12)13/h3-6H,2,7-8H2,1H3
• InChI Key： VAJZECWEVORKHT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCOCC

Computed Properties

• Exact Mass: 288.99496
• Monoisotopic Mass: 211.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6

Additional information on Benzene, 1-(2-ethoxyethoxy)-4-nitro-

Comprehensive Overview of Benzene, 1-(2-ethoxyethoxy)-4-nitro- (CAS No. 19594-21-9)

Benzene, 1-(2-ethoxyethoxy)-4-nitro- (CAS No. 19594-21-9) is a specialized organic compound with a unique molecular structure that combines a benzene ring with nitro and ethoxyethoxy functional groups. This compound is widely studied in the field of organic chemistry due to its versatile applications in industrial processes, including its role as an intermediate in the synthesis of dyes, fragrances, and other fine chemicals. The presence of the nitro group and ethoxyethoxy chain makes it a valuable building block for further chemical modifications.

In recent years, the demand for 1-(2-ethoxyethoxy)-4-nitrobenzene has grown significantly, driven by advancements in material science and specialty chemicals. Researchers and manufacturers are particularly interested in its potential for creating high-performance polymers and coatings. The compound’s ability to act as a precursor for UV stabilizers and plastic additives has also garnered attention, aligning with the global push for sustainable and durable materials. Keywords like "nitrobenzene derivatives" and "ethoxy-functionalized aromatics" are frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

One of the most discussed topics related to CAS No. 19594-21-9 is its environmental impact and biodegradability. As industries strive to meet stricter environmental regulations, the development of greener synthesis methods for such compounds has become a priority. Questions like "How to reduce the ecological footprint of nitrobenzene production?" or "Are there safer alternatives to traditional aromatic intermediates?" are commonly explored in scientific forums. This compound’s role in eco-friendly chemical processes is an area of active research, with studies focusing on catalytic reduction and solvent-free reactions.

From a technical perspective, the physical and chemical properties of Benzene, 1-(2-ethoxyethoxy)-4-nitro- are critical for its applications. It typically appears as a yellow to light brown liquid or solid, depending on purity and storage conditions. Its solubility in organic solvents like ethanol and acetone makes it suitable for various formulation processes. Analytical techniques such as HPLC and GC-MS are often employed to characterize its purity, ensuring compliance with industry standards. Searches for "analytical methods for nitro-aromatics" and "spectroscopic data of ethoxyethoxy benzene" highlight the need for precise quality control in its usage.

The compound’s stability under different conditions is another area of interest. For instance, its behavior under thermal stress or exposure to light is frequently studied to optimize storage and handling protocols. Researchers also investigate its reactivity with other chemicals, which is essential for designing efficient synthetic routes. Queries like "thermal decomposition of 1-(2-ethoxyethoxy)-4-nitrobenzene" or "compatibility with common reagents" are popular among chemists working on process optimization.

In the pharmaceutical and agrochemical sectors, CAS No. 19594-21-9 is explored for its potential as a scaffold for bioactive molecules. While not directly used in drugs, its derivatives may exhibit biological activity, prompting studies into structure-activity relationships. The rise of computational chemistry and AI-driven drug discovery has further amplified interest in such compounds, with searches for "aromatic intermediates in drug design" and "molecular modeling of nitrobenzenes" becoming more prevalent.

To summarize, Benzene, 1-(2-ethoxyethoxy)-4-nitro- is a multifaceted compound with significant industrial and scientific value. Its applications span from material science to environmental chemistry, making it a subject of ongoing research and innovation. By addressing current trends like sustainability and advanced analytics, this compound remains at the forefront of chemical development, answering the evolving needs of researchers and manufacturers alike.